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Compound of Interest

Compound Name: 3-Chloro-2-methyl-4-nitrophenol

CAS No.: 55289-28-6

Cat. No.: B3060602

Get Quote

Executive Summary & Immediate Directive
3-Chloro-2-methyl-4-nitrophenol is a halogenated nitro-aromatic compound. Unlike general

organic waste, it poses specific risks regarding aquatic toxicity, skin sensitization, and thermal

instability if mishandled.

Core Disposal Stream:Halogenated Organic Waste (Liquid) or Hazardous Solid Waste

(Solid).

Critical Prohibition:NEVER mix with strong oxidizing agents or concentrated reducing agents.

Avoid drying out basic solutions (potential for unstable phenolate salt formation).

Immediate Action: If this chemical is currently present as a dry solid spill, wet it slightly with a

compatible solvent (e.g., water/ethanol mix) before collection to suppress dust, unless

moisture incompatibility is confirmed for your specific synthesis grade.
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To dispose of a chemical safely, you must understand its "behavioral" profile. This compound

combines the acidity of a phenol, the reactivity of a halogen, and the energetic potential of a

nitro group.

Physicochemical Properties
Property Description Operational Implication

Physical State
Solid (typically

yellow/crystalline)

Dust inhalation risk; requires

N95 or P100 respiratory

protection if not in a hood.

Acidity (pKa) ~7.0 - 7.5 (Estimated)

Weakly acidic. Reacts with

bases to form water-soluble

salts.

Solubility
Low in water; High in organic

solvents (DCM, MeOH)

Do not attempt to flush down

drains. It will persist and

bioaccumulate.

Stability
Stable at STP; Thermally

sensitive

Avoid heating. Nitro-aromatics

can decompose

exothermically.

The "Nitro-Phenol" Risk Factor
While less sensitive than picric acid (trinitrophenol), mono-nitro chlorophenols can form shock-

sensitive salts when reacted with strong bases (like NaOH or KOH) and allowed to dry.

Rule: Never dispose of this chemical in a "Basic Waste" container that might dry out. Keep

the pH neutral or acidic during disposal.

Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA RCRA standards (typically falling under

"Characteristic Waste" for toxicity or halogenated solvents).

Scenario A: Disposal of Pure Solid / Excess Reagent
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Container Selection: Use a Wide-Mouth Amber Glass Jar or High-Density Polyethylene

(HDPE) container.

Why Amber? Nitro compounds can degrade or become unstable under UV light.

Labeling: Affix a hazardous waste tag immediately.[1]

Primary Constituent: 3-Chloro-2-methyl-4-nitrophenol.

Hazard Checkboxes: [x] Toxic, [x] Irritant, [x] Environmental Hazard.

Transfer:

Work inside a chemical fume hood.[1]

Use a disposable plastic spatula (avoid metal to prevent potential catalytic decomposition

or spark generation).

Place the solid gently into the container. Do not generate dust.[2]

Sealing: Cap tightly. Wipe the exterior with a damp paper towel (solvent: ethanol) to remove

dust residues. Dispose of the towel in the same container.

Scenario B: Disposal of Liquid Waste (Mother
Liquors/Solutions)

Segregation: This MUST go into the Halogenated Organic Waste stream.

Reasoning: Incineration of chlorinated compounds generates HCl. Facilities must use

specific scrubbers to neutralize this. Mixing with non-halogenated waste (like pure

acetone/ethanol) complicates this process and violates disposal vendor contracts.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid, Peroxides) or strong bases.

Triple Rinse:
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Rinse the original reaction vessel 3 times with a compatible solvent (e.g., Acetone or

Dichloromethane).

Add all rinsates to the Halogenated Waste container.

Log Entry: Record the volume and concentration on the waste manifest.

Visual Workflows (DOT Diagrams)
Figure 1: Waste Stream Decision Tree
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Waste Generation:
3-Chloro-2-methyl-4-nitrophenol

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Place in Wide-Mouth Jar
(HDPE or Amber Glass) Solvent Type?

Label: Hazardous Waste (Solid)
Tag: Toxic/Irritant

Contains Halogens
(DCM, Chloroform)

If solvent is halogenated

Non-Halogenated
(MeOH, Acetone)

If solvent is non-halogenated

Stream: HALOGENATED ORGANIC
(High Temp Incineration)

Compound is Chlorinated ->
Must force Halogenated Stream

Click to download full resolution via product page

Caption: Decision logic for categorizing waste streams. Note that even if dissolved in non-

halogenated solvents, the presence of the chlorinated solute dictates the "Halogenated"

disposal path.
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Figure 2: Chemical Incompatibility Logic

3-Chloro-2-methyl-4-nitrophenol

Strong Bases
(NaOH, KOH)

Strong Oxidizers
(Peroxides, HNO3)

Strong Reducing Agents
(Hydrides)

Risk: Unstable Phenolate Salts
(Explosion Hazard if Dry)

Risk: Exothermic Oxidation
(Fire/Fumes)

Risk: Exothermic Reduction
(Toxic Amines)

Click to download full resolution via product page

Caption: Critical incompatibility map. Red lines indicate prohibited mixtures that can lead to

immediate safety failures.

Emergency Response: Spill Management
Minor Spill (< 10g or < 50mL):

Alert: Notify nearby personnel.

PPE: Don double nitrile gloves, safety goggles, and a lab coat. If powder is fine/dusty, use an

N95 respirator.

Containment:

Liquids: Use absorbent pads or vermiculite.

Solids:Do not sweep dry. Mist lightly with water or ethanol to suppress dust, then wipe up

with damp pads.

Cleanup: Place all pads and debris into a heavy-duty hazardous waste bag (clear

polyethylene). Label as "Spill Debris: Chloronitrophenol".

Decontamination: Scrub the surface with a mild detergent and water.

Major Spill:
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Evacuate the area immediately.[2][3][4]

Contact EHS (Environmental Health & Safety) or emergency services.

Do not attempt cleanup alone.

References & Authority
U.S. Environmental Protection Agency (EPA).Hazardous Waste Listings & Characteristics

(40 CFR Part 261). Defined logic for halogenated organic waste classification.

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington

(DC): National Academies Press (US); 2011. (Standard for segregation of incompatible

chemicals).

PubChem.Compound Summary: Chloronitrophenols (General Hazard Profile).

Fisher Scientific / Sigma-Aldrich.Safety Data Sheets (SDS) for Chloronitrophenols. (Used for

physical property verification and P-code confirmation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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